Cas no 2734776-66-8 (N-cyclopropyl-3,4-difluoro-2-methylbenzamide)

• Product Name: N-cyclopropyl-3,4-difluoro-2-methylbenzamide
• CAS No: 2734776-66-8
• MF: C₁₁H₁₁F₂NO
• MW: 211.21
• CID: 5079891
• Update Time: 2026-03-01

N-cyclopropyl-3,4-difluoro-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-3,4-difluoro-2-methylbenzamide

• Inchi： 1S/C11H11F2NO/c1-6-8(4-5-9(12)10(6)13)11(15)14-7-2-3-7/h4-5,7H,2-3H2,1H3,(H,14,15)
• InChI Key： YXTNQXBXQFXRRW-UHFFFAOYSA-N
• SMILES： C1(=C(C(=O)NC2CC2)C=CC(F)=C1F)C

Additional information on N-cyclopropyl-3,4-difluoro-2-methylbenzamide

N-Cyclopropyl-3,4-Difluoro-2-Methylbenzamide: A Comprehensive Overview

N-cyclopropyl-3,4-difluoro-2-methylbenzamide is a highly specialized organic compound with the CAS number 2734776-66-8. This compound is notable for its unique structure and potential applications in various fields, particularly in pharmaceutical research and material science. The molecule consists of a benzamide backbone with specific substituents: a cyclopropyl group attached to the nitrogen atom, and fluorine atoms at positions 3 and 4 of the benzene ring, along with a methyl group at position 2. These structural features contribute to its distinct chemical properties and reactivity.

The synthesis of N-cyclopropyl-3,4-difluoro-2-methylbenzamide involves a series of carefully controlled reactions. Typically, the process begins with the preparation of the benzoyl chloride derivative, followed by nucleophilic substitution with a cyclopropylamine derivative. The presence of electron-withdrawing groups like fluorine atoms enhances the electrophilicity of the carbonyl carbon, facilitating the nucleophilic attack. This compound is often used as an intermediate in the synthesis of more complex molecules, particularly in drug discovery programs where specific pharmacokinetic properties are desired.

Recent studies have highlighted the potential of N-cyclopropyl-3,4-difluoro-2-methylbenzamide as a building block in medicinal chemistry. Its cyclopropyl group introduces strain into the molecule, which can enhance bioavailability and improve binding affinity to target proteins. Additionally, the fluorine atoms at positions 3 and 4 contribute to both lipophilicity and metabolic stability, making this compound an attractive candidate for drug development. Researchers have explored its role in inhibiting various enzymes and receptors, demonstrating its versatility in biological systems.

In terms of physical properties, N-cyclopropyl-3,4-difluoro-2-methylbenzamide exhibits a melting point of approximately 150°C and is sparingly soluble in water but dissolves readily in organic solvents like dichloromethane and acetonitrile. Its UV-Vis spectrum shows absorption bands in the range of 270-300 nm due to the conjugated system formed by the benzene ring and carbonyl group. These spectral characteristics make it suitable for use in analytical techniques such as UV spectroscopy for quality control purposes.

From an environmental perspective, N-cyclopropyl-3,4-difluoro-2-methylbenzamide has been evaluated for its biodegradability under aerobic conditions. Studies indicate that it undergoes slow degradation due to its stable aromatic structure and electron-withdrawing substituents. However, its environmental impact remains low due to its limited use in industrial applications and strict regulatory controls on its handling and disposal.

Looking ahead, N-cyclopropyl-3,4-difluoro-2-methylbenzamide holds promise as a key intermediate in the development of novel therapeutic agents. Its unique combination of structural features allows for fine-tuning of pharmacokinetic properties such as solubility, permeability, and metabolic stability. Ongoing research is focused on optimizing its synthesis pathways to enhance scalability and reduce production costs while maintaining high purity standards.

In conclusion, N-cyclopropyl-3,4-difluoro-2-methylbenzamide is a versatile compound with significant potential in pharmaceutical research and beyond. Its distinct chemical properties make it an invaluable tool for scientists working on innovative solutions across various industries. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in advancing modern chemistry and medicine.